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Compound of Interest

Compound Name: Folic acid (disodium)

Cat. No.: B15135953 Get Quote

Essential Safety and Handling Guide for Folic
Acid (Disodium)
This guide provides immediate and essential safety protocols for laboratory professionals

handling Folic acid (disodium). Adherence to these procedures is critical for ensuring

personal safety and proper management of this chemical.

Personal Protective Equipment (PPE)
While specific quantitative data such as occupational exposure limits and glove breakthrough

times are not specified in available safety data sheets, a comprehensive qualitative PPE

strategy is essential. The following table summarizes the recommended personal protective

equipment for handling Folic acid (disodium).
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PPE Category Recommendation

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection

Gloves: Wear appropriate protective gloves to

prevent skin exposure.[1] Nitrile gloves are a

common choice for handling powdered

chemicals. Lab Coat: A standard laboratory coat

should be worn to prevent skin contact.

Respiratory Protection

If dust is generated during handling, use a

NIOSH/MSHA or European Standard EN 149

approved respirator.[1] Ensure adequate

ventilation to minimize dust generation and

accumulation.[1]

Operational and Disposal Plans
Handling:

Use with adequate ventilation to minimize dust.[1]

Avoid contact with eyes, skin, and clothing.[1]

Wash hands thoroughly after handling.[1]

Keep the container tightly closed when not in use.[1]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.[1]

The substance may be light-sensitive; store in a light-resistant container.[2]
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Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[3][4]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.

Emergency Procedures
Spill Response:

In the event of a spill, a clear and immediate response is crucial to contain the material and

prevent exposure. The following workflow outlines the necessary steps for managing a Folic
acid (disodium) spill.
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Caption: Workflow for handling a chemical spill.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid.
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Skin Contact: Get medical aid if irritation develops or persists. Flush skin with plenty of soap

and water.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, do not induce vomiting unless directed to do so by medical

personnel. Never give anything by mouth to an unconscious person. Get medical aid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. spectrumchemical.com [spectrumchemical.com]

3. ehs.utk.edu [ehs.utk.edu]

4. Spill and Cleaning Protocol | Environmental Health & Safety | Michigan State University
[ehs.msu.edu]

To cite this document: BenchChem. [Personal protective equipment for handling Folic acid
(disodium)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15135953#personal-protective-equipment-for-
handling-folic-acid-disodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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